Cas no 4264-06-6 (2-Cyano-N'-hydroxyethanimidamide)

• Product Name: 2-Cyano-N'-hydroxyethanimidamide
• CAS No: 4264-06-6
• Molecular Formula: C₃H₅N₃O
• Molecular Weight: 99.0913
• MDL: MFCD08067720
• CID: 1517207
• PubChem ID: 14496311

2-Cyano-N'-hydroxyethanimidamide Properties

Names and Identifiers

• Ethanimidamide, 2-cyano-N-hydroxy-
• AKOS022186633
• (E)-2-CYANO-N'-HYDROXYETHANIMIDAMIDE
• ALBB-027657
• (1Z)-2-cyano-N'-hydroxyethanimidamide
• 4264-06-6
• LS-09557
• ethanimidamide, 2-cyano-N'-hydroxy-, (1E)-
• MFCD08067720
• 2-cyano-N'-hydroxyethanimidamide

• MDL： MFCD08067720
• InChIKey： FEFZGUWAYDEBHK-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H5N3O/c4-2-1-3(5)6-7/h7H,1H2,(H2,5,6)
• SMILES： C(C#N)C(=NO)N

Computed Properties

• Exact Mass: 99.04335
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 99.043261792g/mol
• Heavy Atom Count: 7
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 79.9
• Boiling Point: 353.0±44.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 167.3±28.4 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes